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Compound of Interest

Compound Name: 2-fluoroethanamine

CAS No.: 406-34-8

Cat. No.: B1213667

Get Quote

Executive Summary
2-Fluoroethanamine hydrochloride (CAS 460-08-2) is a critical fluorinated building block used

extensively in medicinal chemistry to introduce the 2-fluoroethyl motif.[1] This moiety often

serves as a bioisostere for ethyl or propyl groups, modulating lipophilicity and metabolic

stability.

While the hydrochloride salt form confers stability and crystallinity compared to the volatile and

unstable free amine, it introduces specific solubility challenges. The presence of the fluorine

atom on the

-carbon exerts a strong electron-withdrawing inductive effect (-I), significantly lowering the pKa
of the ammonium group compared to non-fluorinated alkylamines. This guide provides a
comprehensive technical analysis of its solubility landscape, practical handling protocols, and
stability considerations for rigorous research applications.
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Understanding the solubility of this compound requires analyzing its fundamental

physicochemical properties. The fluorine atom creates a unique dipole and influences the

crystal lattice energy.[2]

Table 1: Core Physicochemical Properties[1]
Parameter Value / Description Technical Note

CAS Number 460-08-2

Formula

ngcontent-ng-c2307461527=""

_nghost-ng-c2764567632=""

class="inline ng-star-inserted">

Molecular Weight 99.54 g/mol
Salt form accounts for ~36% of

mass

Appearance
White to light orange

crystalline solid

Color variance often indicates

trace oxidation or iron

impurities

Melting Point 99–103 °C
Sharp melting point indicates

high purity

pKa (Conjugate Acid) ~9.0
Lower than ethylamine (~10.[3]

[4]7) due to F-inductive effect

Hygroscopicity High
Rapidly absorbs atmospheric

moisture

LogP (Free Base) ~ -0.4
Highly polar; limited lipid

permeability without masking

The Fluorine Effect on Solubility
Unlike standard alkylamines, the ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

-fluorine atom in 2-fluoroethanamine induces a gauche conformation preference due to
electrostatic interactions between the fluorine and the ammonium group. This intramolecular
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interaction can subtly alter solvation shells in aqueous media compared to ethylamine
hydrochloride, often resulting in higher solubility in polar aprotic solvents like DMSO.[2]

Solubility Landscape
Aqueous Solubility
2-Fluoroethanamine hydrochloride is highly soluble in water, typically exceeding 50 mg/mL.[2]

pH Dependency: As a salt of a weak base and strong acid, it dissolves to form an acidic

solution (pH ~4–5 at 100 mM).

Dissociation: In water, it exists as the free cation (

) and chloride anion.

Buffer Compatibility: Compatible with PBS, TBS, and HEPES.[2] However, high ionic

strength buffers may reduce maximum solubility due to the common ion effect (chloride

ions).

Organic Solvent Compatibility
The salt form dictates insolubility in non-polar organics but moderate solubility in polar

organics.

Methanol/Ethanol: Soluble.[1][5][6] Often used for recrystallization. Solubility decreases as

alcohol chain length increases.

DMSO/DMF: Highly soluble (>20 mg/mL). Preferred for preparing concentrated stock

solutions for biological assays to minimize hydrolysis risks associated with long-term

aqueous storage.[2]

Dichloromethane (DCM) / Ethyl Acetate: Practically insoluble. These solvents are effective

for washing away non-polar impurities from the solid salt.

Diethyl Ether / Hexanes: Insoluble. Used as anti-solvents to precipitate the salt from

alcoholic solutions.

Diagram 1: Solvent Selection Decision Tree
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Start: Define Application

Biological Assay
(Cell/Enzyme) Chemical Synthesis Purification/Workup

Prepare Stock in DMSO
(>100 mM) Reaction in Water/MeOH?

Recrystallization System:
Dissolve: Hot Ethanol
Precipitate: Cold Ether

Dilute into Aqueous Buffer
(Keep DMSO <1%) Reaction in DCM/THF?

No

Use Directly as HCl Salt
(Add organic base e.g. TEA)

Yes

Must Generate Free Base
(In situ or extraction)

Required

Click to download full resolution via product page

Caption: Logical flow for selecting solvents based on the intended experimental application.

Experimental Protocols
Protocol: Preparation of 1 M Stock Solution (DMSO)
Objective: Create a stable, high-concentration stock for biological dilution.

Calculate Mass: For 10 mL of 1 M solution:
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Weighing: Weigh ~1.0 g of 2-fluoroethanamine HCl into a tared, dry 20 mL scintillation vial.

Critical: Perform rapidly or in a desiccator/glovebox due to hygroscopicity.

Solvation: Add 5 mL of anhydrous DMSO. Vortex vigorously for 30–60 seconds.

Note: The solution process is endothermic; the vial may cool slightly.

Adjustment: Add DMSO to bring the final volume to exactly 10 mL.

Storage: Aliquot into cryovials and store at -20°C. Stable for >12 months.

Protocol: Solubility Determination (Shake-Flask Method)
Objective: Determine saturation limit in a specific solvent (e.g., PBS).[2]

Add excess solid (e.g., 50 mg) to 0.5 mL of solvent in a microcentrifuge tube.

Shake/agitate at 25°C for 24 hours.

Centrifuge at 10,000 x g for 10 minutes to pellet undissolved solid.

Filter supernatant through a 0.22 µm PTFE filter.

Analyze filtrate concentration via HPLC-UV (using derivatization if necessary, as the

compound lacks a strong chromophore) or quantitative NMR (qNMR).

Protocol: Recrystallization (Purification)
Objective: Remove colored impurities or hydrolysis products.

Dissolution: Dissolve crude solid in the minimum amount of boiling ethanol (approx. 5–10 mL

per gram).

Filtration: If insoluble particles remain, hot filter through a glass frit.

Precipitation: Remove from heat. Slowly add diethyl ether (anti-solvent) dropwise until

persistent turbidity is observed.
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Crystallization: Cool slowly to Room Temperature, then place in a -20°C freezer overnight.

Collection: Filter crystals, wash with cold ether, and dry under vacuum over

.

Handling, Stability & Safety
Hygroscopicity Management
The primary instability vector for 2-fluoroethanamine HCl is moisture absorption.[2]

Mechanism: Water uptake leads to clumping and potential hydrolysis of the C-F bond over

extended periods (though C-F is generally stable, acidic aqueous environments can promote

slow degradation).

Mitigation:

Always store the bottle with a tight seal and desiccant packs.

Warm the bottle to room temperature before opening to prevent condensation.

Weigh quickly; do not leave solid on the balance pan.

Chemical Stability & Reactivity[1]
Basicity: The free amine is a nucleophile. In the salt form, it is protected.[2] To participate in

reactions (e.g., amide coupling), a tertiary base (DIPEA, TEA) must be added to deprotonate

the ammonium.

Fluorine Elimination: Under strongly basic conditions (pH > 12) or high heat, there is a risk of

HF elimination, generating vinyl amine (unstable/polymerizes). Avoid prolonged exposure to

strong bases.

Diagram 2: Handling & Stability Workflow
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Caption: Step-by-step handling process to minimize moisture contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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